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Compound of Interest

Compound Name:
S-23;S23;CCTH-

methylpropionamide

Cat. No.: B1680387 Get Quote

For Research Use Only. Not for human or veterinary use.

Introduction
CCTH-methylpropionamide, more commonly known as S-23, is a potent, orally bioavailable,

non-steroidal selective androgen receptor modulator (SARM).[1][2] As a research compound,

S-23 is investigated for its high binding affinity to the androgen receptor (AR) and its tissue-

selective anabolic effects in muscle and bone, with a lower impact on androgenic tissues such

as the prostate.[3] These application notes provide essential guidelines for the safe handling,

storage, and use of S-23 in a laboratory setting, intended for researchers, scientists, and drug

development professionals.
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Property Value Reference

IUPAC Name

(2S)-N-(4-cyano-3-

trifluoromethylphenyl)-3-(3-

fluoro-4-chlorophenoxy)-2-

hydroxy-2-methyl-propanamide

[2]

Synonyms
CCTH-methylpropionamide, S-

23

CAS Number 1010396-29-8 [4]

Molecular Formula C₁₈H₁₃ClF₄N₂O₃ [2]

Molecular Weight 416.76 g/mol [2]

Appearance Solid [5]

Solubility

Soluble in Ethanol (~10

mg/ml), DMSO (~14 mg/ml),

and DMF (~20 mg/ml).

Sparingly soluble in aqueous

buffers.

[5]

Storage
Store at -20°C for long-term

stability (≥4 years).
[5]

Handling and Storage Guidelines
Proper handling and storage of CCTH-methylpropionamide (S-23) are crucial to ensure the

integrity of the compound and the safety of laboratory personnel.

Personal Protective Equipment (PPE)
When handling S-23, especially in its solid form, appropriate personal protective equipment

should be worn. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.
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Eye Protection: Safety glasses or goggles are mandatory to prevent eye exposure.

Respiratory Protection: If handling the powder outside of a fume hood, a respirator may be

necessary to avoid inhalation.

Storage
Long-term Storage: For long-term storage, S-23 solid should be stored at -20°C.[5] Under

these conditions, it is stable for at least four years.[5]

Short-term Storage: For frequent use, storing at 2-8°C is acceptable for short periods.

Solutions: Aqueous solutions of S-23 are not recommended for storage for more than one

day.[5] Stock solutions in organic solvents should be stored at -20°C or -80°C.

Disposal
Dispose of CCTH-methylpropionamide (S-23) and any contaminated materials in accordance

with local, state, and federal regulations for chemical waste.

Safety Precautions
As with any research chemical, S-23 should be handled with care.

Ingestion: Do not ingest. In case of accidental ingestion, seek immediate medical attention.

Inhalation: Avoid inhaling dust. If inhaled, move to fresh air. If breathing is difficult, provide

oxygen and seek medical attention.[4]

Skin Contact: Avoid contact with skin. In case of contact, wash the affected area thoroughly

with soap and water.

Eye Contact: Avoid contact with eyes. In case of contact, rinse immediately with plenty of

water for at least 15 minutes and seek medical attention.

Experimental Protocols
The following are example protocols based on published preclinical studies. Researchers

should adapt these protocols to their specific experimental needs.
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Preparation of Stock Solutions
For in vitro experiments, a stock solution of S-23 can be prepared by dissolving the solid in an

appropriate organic solvent such as DMSO, ethanol, or DMF.[5]

Example Protocol for a 10 mM Stock Solution in DMSO:

Weigh out 4.17 mg of S-23 powder.

Add 1 mL of high-purity DMSO to the powder.

Vortex or sonicate until the solid is completely dissolved.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

In Vitro Androgen Receptor (AR) Binding Assay
This protocol is a generalized procedure to determine the binding affinity of S-23 to the

androgen receptor.

Materials:

S-23

Radiolabeled androgen (e.g., [³H]-Mibolerone)

Androgen receptor source (e.g., rat prostate cytosol)

Assay buffer

Scintillation fluid

Procedure:

Prepare serial dilutions of S-23 and a non-labeled competitor (e.g., Dihydrotestosterone -

DHT) in the assay buffer.

In a multi-well plate, add the AR source, the radiolabeled androgen, and either the buffer (for

total binding), excess non-labeled competitor (for non-specific binding), or varying
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concentrations of S-23.

Incubate the plate at 4°C for a specified time (e.g., 18 hours) to reach equilibrium.

Separate the bound from free radioligand using a suitable method (e.g., filtration through a

glass fiber filter).

Measure the radioactivity of the bound ligand using a scintillation counter.

Calculate the Ki value for S-23 from the competition binding data. S-23 has been reported to

have a Ki of 1.7 nM.[2][6]

In Vivo Study in a Rat Model of Androgen Deficiency
This protocol outlines a general approach to assess the anabolic and androgenic activity of S-

23 in castrated male rats.

Animals:

Male Sprague-Dawley rats (castrated)

Procedure:

Allow the animals to acclimate for a period after castration (e.g., 7 days).

Prepare S-23 in a suitable vehicle for administration (e.g., subcutaneous injection or oral

gavage).

Divide the animals into groups: vehicle control, and different dose levels of S-23.

Administer the assigned treatment daily for a specified duration (e.g., 14 days).

At the end of the treatment period, euthanize the animals and carefully dissect androgen-

sensitive tissues, such as the prostate, seminal vesicles, and levator ani muscle.

Record the wet weight of each tissue.

Analyze the data to determine the dose-dependent effects of S-23 on the weights of these

tissues, which will indicate its anabolic and androgenic activity.
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Visualizations
Mechanism of Action of S-23
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Caption: Mechanism of S-23 as a selective androgen receptor modulator.

Experimental Workflow for In Vivo Assessment
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Caption: Workflow for in vivo assessment of S-23 activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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